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A Comparative Analysis of Pore Structure in Anthracite, Bituminous Coal, and Lignite

This guide provides a detailed comparison of the pore structures of three major coal ranks:

anthracite, bituminous coal, and lignite. The analysis is based on experimental data from

various characterization techniques, offering insights for researchers, scientists, and

professionals in drug development and other fields where porous carbon materials are

relevant.

Comparative Pore Structure Data
The pore structure of coal, which includes parameters like specific surface area, pore volume,

and pore size distribution, varies significantly with coal rank. These differences are critical for

applications ranging from methane adsorption to filtration and catalysis. The following tables

summarize key quantitative data from experimental studies.
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Parameter Lignite
Bituminous
Coal

Anthracite Data Source

Porosity (%) ~43.35 ~24.76 ~4.56 [1]

N₂ Specific

Surface Area

(m²/g)

Decreases with

increasing rank
[2][3][4]

CO₂ Specific

Surface Area

(m²/g)

U-shaped

function of rank

(high for lignite

and anthracite)

[2][3][4]

N₂ Pore Volume

(cm³/g)

Decreases with

increasing rank
[2][3][4]

Total Pore

Volume (MIP)

(cm³/g)

Largest in

Bituminous Coal
[2]

Water Adsorption

Capacity
Highest Intermediate Lowest [2]

Table 2: Pore Size Distribution Characteristics
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Pore Type
(IUPAC
Classification)

Lignite
Bituminous
Coal

Anthracite
Key
Observations

Micropores (<2

nm)

Major peak

around 0.84 nm.

[2]

Major peak

around 0.84 nm.

[2]

Major peaks at

~0.56 nm, 0.77

nm, and 0.9 nm.

[2]

Anthracite

exhibits a more

developed

micropore

structure.

Mesopores (2-50

nm)

Higher pore

volume in this

range, with

peaks around 9

nm and 25 nm.

[2]

Major peak

around 45 nm.[2]

Minor volume

distribution in this

range.[2]

Lignite and

bituminous coal

have more

developed

mesopores.

Macropores (>50

nm)

Volume of large

macropores

(100-1000 nm) is

significant.

Accounts for

70.7–97.5% of

the total

macropore

volume (10-100

nm range).[2][3]

[4]

Volume of large

macropores

(100-1000 nm)

decreases with

rank.[2]

Bituminous coal

shows a major

distribution of

macropores.[2]

Experimental Protocols
The characterization of coal pore structure relies on several key experimental techniques. The

primary methods used to obtain the data in this guide are Nitrogen Adsorption/Desorption (BET

Analysis) and Mercury Intrusion Porosimetry (MIP).

Nitrogen Adsorption/Desorption (BET Method)
This technique is primarily used to determine the specific surface area and the volume and size

distribution of micropores and mesopores.

Principle: The method is based on the physical adsorption of nitrogen gas onto the surface of

the coal sample at cryogenic temperatures (typically 77 K, the boiling point of liquid
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nitrogen).[5][6] The amount of adsorbed gas is measured at various relative pressures. The

Brunauer-Emmett-Teller (BET) theory is then applied to the adsorption isotherm to calculate

the specific surface area.[6][7] Further analysis of the isotherm, using models like Barrett-

Joyner-Halenda (BJH), can yield information about pore size distribution.[5]

Sample Preparation: Coal samples are first crushed to a specific grain size (e.g., 0.17-0.25

mm).[8] The samples are then degassed under vacuum at an elevated temperature (e.g.,

105°C for 12 hours) to remove any pre-adsorbed substances like water and other gases

from the surface.[9]

Procedure:

A known mass of the degassed coal sample is placed in a sample tube.

The sample tube is cooled to 77 K using liquid nitrogen.

Nitrogen gas is introduced into the sample tube in controlled increments, and the pressure

is allowed to equilibrate.

The amount of nitrogen adsorbed at each pressure point is measured, generating an

adsorption isotherm.

For desorption, the pressure is systematically reduced, and the amount of desorbed gas is

measured.

Instrumentation: An automated specific surface area and pore size analyzer, such as a

Micromeritics ASAP 2020 or TriStar II 3020, is commonly used for these measurements.[5][9]

[10]

Mercury Intrusion Porosimetry (MIP)
MIP is used to characterize larger pores, specifically mesopores and macropores, by forcing

mercury under high pressure into the porous structure of the coal.[11][12][13][14]

Principle: Based on the Washburn equation, this technique relates the applied pressure

required to force a non-wetting liquid (mercury) into a pore to the diameter of that pore.[11]

By incrementally increasing the pressure and measuring the volume of intruded mercury, a

pore size distribution can be determined.
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Sample Preparation: Coal samples of a specific volume or particle size (e.g., 3-6 mm) are

dried to remove moisture.[8]

Procedure:

The prepared coal sample is placed in a sample holder called a penetrometer.

The penetrometer is evacuated, and then filled with mercury.

Pressure is applied in a controlled, stepwise manner (from low to very high pressures,

e.g., up to 413.7 MPa).[11]

The volume of mercury intruding into the pores is recorded at each pressure step.

The resulting pressure-volume data is used to calculate pore volume, pore size

distribution, and porosity.

Instrumentation: An automated mercury porosimeter, such as a Micromeritics AutoPore IV

9500, is typically used.[11]

Visualization of Coal Rank and Pore Structure
The following diagram illustrates the general relationship between the rank of coal and the

evolution of its pore structure.
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Coal Rank Progression
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Caption: Relationship between coal rank and dominant pore characteristics.

Comparative Discussion
The pore structure of coal undergoes significant changes during the coalification process,

which transforms lignite into bituminous coal and then into anthracite.

Lignite (Low Rank): Characterized by the highest porosity, lignite has a well-developed

system of macropores and larger mesopores.[1] Its structure is less compacted, leading to a

high water-holding capacity.[2]

Bituminous Coal (Medium Rank): As coalification proceeds, compaction reduces the overall

porosity compared to lignite.[1] However, bituminous coal often exhibits the largest total
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pore volume as measured by MIP, indicating a significant presence of macropores in the 10-

100 nm range.[2]

Anthracite (High Rank): With the highest degree of coalification, anthracite is a dense

material with the lowest porosity.[1] Due to intense compression effects, larger pores are

diminished, and wedge-shaped micropores become more developed.[2][3][4] This results in

a high specific surface area when measured with CO₂, which can access these small

micropores, but a low surface area with N₂, which is limited in accessing such small

structures.[2]

The choice of measurement technique is crucial for accurately characterizing the pore structure

of different coal ranks. Nitrogen adsorption is effective for the micropores and mesopores

prevalent in higher-rank coals, while mercury intrusion is necessary to characterize the larger

macropores found more abundantly in lower-rank coals.[2][15]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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